1-(2-(Benzylthio)-5-chlorothiophen-3-yl)ethanone

• IUPAC Name: 1-(2-benzylsulfanyl-5-chlorothiophen-3-yl)ethanone
• InChI: InChI=1S/C13H11ClOS2/c1-9(15)11-7-12(14)17-13(11)16-8-10-5-3-2-4-6-10/h2-7H,8H2,1H3
• InChI Key: REGHIPPKDCMIBD-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(SC(=C1)Cl)SCC2=CC=CC=C2
• Molecular Formula: C13H11ClOS2
• DSSTOX Substance ID: DTXSID10430975
• Molecular Weight: 282.8 g/mol
• CAS RN: 160982-09-2

Description

1-(2-(Benzylthio)-5-chlorothiophen-3-yl)ethanone, also known as BCTE, is a synthetic organic compound with a wide range of scientific applications. It is a colorless, crystalline solid that is soluble in most organic solvents. BCTE is a versatile compound that has been used in a variety of fields such as drug discovery, organic synthesis, and biological studies.

Synthesis routes and methods

Procedure details

A mixture consisting of thiourea (858.4 g, 11.28 mol), benzyl bromide (1,930 g, 11.28 mol), THF (9000 ml), and water (3000 ml) was heated at reflux temperature for 2 hr followed by cooling to 50° C. To this solution was added 3-acetyl-2,5-dichlorothiophene (2000 g, 10.25 mol) and an aqueous solution of sodium hydroxide (2,200 g of 50% NaOH diluted to 3000 ml); this mixture was heated at reflux temperature for 4 hr, cooled to room temperature, and the two layers separated. The organic layer was diluted with ethyl acetate (6000 ml) and washed with water (3×2000 ml) and saturated aqueous sodium chloride, dried (MgSO4), and the solvent evaporated to give a residue which was triturated with hexane. This solid was collected by filtration and dried to give the desired product (2,550 g, 88%): mp 86°-88° C.